2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone

• IUPAC Name: 2-[(E)-(1H-benzimidazol-2-ylhydrazinylidene)methyl]-6-nitrophenol
• InChI: InChI=1S/C14H11N5O3/c20-13-9(4-3-7-12(13)19(21)22)8-15-18-14-16-10-5-1-2-6-11(10)17-14/h1-8,20H,(H2,16,17,18)/b15-8+
• InChI Key: VHMQWIUCGJAVDL-OVCLIPMQSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)NN=CC3=C(C(=CC=C3)[N+](=O)[O-])O
• Isomeric SMILES: C1=CC=C2C(=C1)NC(=N2)N/N=C/C3=C(C(=CC=C3)[N+](=O)[O-])O
• Molecular Formula: C14H11N5O3
• Molecular Weight: 297.27 g/mol

Description

2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone, also known as HNBH, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of benzimidazole, which is a heterocyclic aromatic organic compound that contains two nitrogen atoms in its ring structure. HNBH has a molecular formula of C14H10N4O3 and a molecular weight of 294.25 g/mol.

Scientific Research Applications

2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone has shown potential applications in various fields of scientific research. One of the most significant applications of 2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone is in the field of cancer research. Studies have shown that 2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone exhibits cytotoxicity against various cancer cell lines such as breast cancer, lung cancer, and colon cancer. 2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone has also been found to induce apoptosis (programmed cell death) in cancer cells, which is a desirable outcome in cancer treatment.

Mechanism of Action

The mechanism of action of 2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone involves the inhibition of tubulin polymerization, which is essential for cell division. 2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone binds to the colchicine binding site on tubulin and prevents the formation of microtubules, which are required for cell division. This leads to the arrest of the cell cycle and ultimately induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone has been found to have both biochemical and physiological effects. Biochemically, 2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone has been shown to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and repair. Physiologically, 2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone has been found to induce oxidative stress and disrupt mitochondrial function in cancer cells. This leads to the activation of apoptotic pathways and ultimately cell death.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone in lab experiments is its high potency and selectivity against cancer cells. This makes it a promising candidate for cancer treatment. However, one of the limitations of using 2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone is its low solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for research on 2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone. One direction is to investigate the potential of 2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone as a therapeutic agent for cancer treatment. This could involve further studies on the mechanism of action of 2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone and its efficacy in animal models. Another direction is to explore the potential of 2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone as a diagnostic tool for cancer. This could involve the development of 2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone-based imaging agents that can selectively target cancer cells. Finally, there is a need for further research on the pharmacokinetics and toxicity of 2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone to determine its safety and efficacy in humans.
Conclusion:
In conclusion, 2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone is a promising compound that has shown potential applications in various fields of scientific research. Its high potency and selectivity against cancer cells make it a promising candidate for cancer treatment. Further research is needed to explore its potential as a therapeutic agent and diagnostic tool for cancer.

Synthesis Methods

The synthesis of 2-hydroxy-3-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone involves the reaction of 2-hydroxy-3-nitrobenzaldehyde with 1H-benzimidazole-2-carbohydrazide in the presence of a suitable catalyst. The reaction is carried out in a solvent such as ethanol or methanol at a temperature of around 70-80°C for several hours. The resulting product is then purified using techniques such as recrystallization or column chromatography.